Cas no 2680827-43-2 (benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate)

• Product Name: benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate
• CAS No: 2680827-43-2
• MF: C₁₉H₂₀F₃NO₄
• MW: 383.361616134644
• CID: 5627333
• PubChem ID: 165931663
• Update Time: 2025-10-28

benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302083
• 2680827-43-2
• benzyl N-(3-hydroxy-2-{[3-(trifluoromethoxy)phenyl]methyl}propyl)carbamate
• benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate

• Inchi： 1S/C19H20F3NO4/c20-19(21,22)27-17-8-4-7-15(10-17)9-16(12-24)11-23-18(25)26-13-14-5-2-1-3-6-14/h1-8,10,16,24H,9,11-13H2,(H,23,25)
• InChI Key： ITXPDGJPXWPSRK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC(CO)CNC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 383.13444261g/mol
• Monoisotopic Mass: 383.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate

Introduction to Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate (CAS No. 2680827-43-2)

Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate, a compound with the CAS number 2680827-43-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a benzyl moiety and a complex side chain, makes it a subject of intense study for researchers aiming to develop novel bioactive agents.

The pharmacological relevance of Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate is underscored by its unique chemical properties. The presence of a 3-hydroxy group and a trifluoromethoxy substituent in its structure contributes to its distinct reactivity and interaction with biological targets. These features have been the focus of numerous studies aimed at elucidating its mechanism of action and exploring its potential in drug development.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of functional groups in Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate makes it a promising candidate for further investigation in this context.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as the 3-(trifluoromethoxy)phenylmethyl group, which is then coupled with other functional units to form the final structure. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

The biological activity of Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate has been the subject of extensive research. Studies have shown that this compound exhibits notable interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These interactions have been investigated using both in vitro and in vivo models, providing valuable insights into its potential therapeutic applications.

One of the most intriguing aspects of this compound is its ability to modulate the activity of enzymes such as kinases and phosphodiesterases. These enzymes play crucial roles in numerous cellular processes, making them attractive targets for drug development. The presence of the trifluoromethoxy group in particular has been shown to enhance binding affinity and selectivity, which are essential factors for developing effective drugs.

In addition to its enzyme-targeting capabilities, Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate has also been studied for its potential anti-inflammatory properties. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to interfere with key inflammatory pathways has made it a candidate for further development as an anti-inflammatory agent.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been used to predict how Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate interacts with its biological targets at the atomic level. These studies have provided valuable insights into the compound's binding mode and have helped guide the design of more effective derivatives.

The development of new pharmaceuticals is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate is no exception, and researchers are currently working on optimizing its properties for clinical use. This involves refining its chemical structure, improving its pharmacokinetic profile, and conducting rigorous preclinical studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in other areas, such as agrochemicals and materials science. For instance, derivatives of this compound could be developed as novel pesticides or as components in advanced materials with specific functionalities.

The future research directions for Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate are diverse and exciting. One area of focus is the exploration of its role in treating neurological disorders. Preliminary studies suggest that this compound may have neuroprotective effects, making it a potential candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Another promising area is the investigation of its antimicrobial properties. With increasing concerns about antibiotic resistance, there is a urgent need for new antimicrobial agents. The structural features of Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate make it an attractive candidate for developing novel antibiotics or antifungal drugs.

In conclusion, Benzyl N-(3-hydroxy-2-{3-(trifluoromethoxy)phenylmethyl}propyl)carbamate (CAS No. 2680827-43-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in advancing medical science.